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Compound of Interest

Compound Name: Vinyl octanoate

Cat. No.: B1583061 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethenyl octanoate, commonly

known as vinyl octanoate. It covers its chemical identity, physicochemical properties,

synthesis protocols, and applications, with a particular focus on its relevance in polymer

science and potential implications for drug development.

Chemical Identity and Nomenclature
Ethenyl octanoate is an organic compound classified as a vinyl ester. The International Union

of Pure and Applied Chemistry (IUPAC) name for this compound is ethenyl octanoate[1]. It is

also widely recognized by several synonyms, including vinyl octanoate, vinyl n-octanoate, and

vinyl caprylate[1][2][3].

The fundamental structure consists of an octanoyl group attached to a vinyl group via an ester

linkage. Its key identifiers are summarized below.
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Ethenyl Octanoate

IUPAC Name: Ethenyl octanoate

CAS: 818-44-0

Formula: C10H18O2

SMILES: CCCCCCCC(=O)OC=C

Click to download full resolution via product page

Caption: Chemical identifiers for ethenyl octanoate.

Physicochemical Properties
Ethenyl octanoate is a colorless liquid at room temperature with a characteristic odor[4]. It is

generally soluble in organic solvents like methanol, ethers, and chlorinated hydrocarbons, but

has low solubility in water, reflecting its hydrophobic nature. A summary of its key quantitative

properties is presented in the table below.
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Property Value Reference(s)

Molecular Formula C10H18O2

Molecular Weight 170.25 g/mol

IUPAC Name Ethenyl octanoate

CAS Registry Number 818-44-0

Density 0.88 g/cm³ at 20°C

Boiling Point 79-80°C at 7 mmHg

135°C at 100 mmHg

192°C

Flash Point 75°C

Refractive Index 1.4290 - 1.4310

Water Solubility Low

Appearance Colorless liquid

Synthesis and Experimental Protocols
The synthesis of vinyl esters can be achieved through several methods, including reactions

with acetylene or, more commonly, via transvinylation (vinyl exchange) reactions with vinyl

acetate. The latter method is often preferred as it proceeds under milder conditions.

A common and efficient method for synthesizing vinyl octanoate involves the reaction of

octanoic acid with a vinyl source, such as a vinylboroxane complex, often catalyzed by a

transition metal. One documented high-yield synthesis is outlined below.

Objective: To synthesize vinyl octanoate from octanoic acid.

Materials:

Octanoic acid (124-07-2)
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2,4,6-trivinylcyclotriboroxane-pyridine complex

Appropriate solvent (e.g., anhydrous toluene)

Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

To a clean, dry reaction vessel equipped with a magnetic stirrer and reflux condenser, add

octanoic acid and the chosen solvent under an inert atmosphere.

Introduce the 2,4,6-trivinylcyclotriboroxane-pyridine complex to the mixture.

Heat the reaction mixture to reflux and maintain for a specified period, monitoring the

reaction progress via Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Upon completion, cool the reaction mixture to room temperature.

Perform an aqueous workup to remove any unreacted acid and water-soluble byproducts.

This typically involves washing with a saturated sodium bicarbonate solution followed by

brine.

Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and

concentrate the solvent in vacuo.

Purify the crude product using vacuum distillation to yield pure vinyl octanoate. A reported

yield for this type of reaction is approximately 93.0%.
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Caption: Experimental workflow for the synthesis of vinyl octanoate.
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Applications in Polymer Science and Drug
Development
The primary application of vinyl octanoate lies in its function as a monomer for the synthesis

of specialty polymers. The vinyl group is highly reactive and susceptible to polymerization,

particularly through free-radical mechanisms.

Vinyl octanoate can be homopolymerized or copolymerized with other vinyl monomers, such

as vinyl acetate (VAc), to tailor the properties of the resulting polymer. For instance,

copolymerization of VAc with vinyl octanoate can introduce bulky octanoate side chains,

which reduces polymer-polymer interactions and can improve the solubility of the resulting

polymer in specific solvents. This is particularly relevant in techniques like Reversible Addition-

Fragmentation chain Transfer (RAFT) polymerization, where precise control over molecular

weight and dispersity is achievable.
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Caption: Role of vinyl octanoate in polymerization processes.

While vinyl octanoate itself is not typically an active pharmaceutical ingredient (API), its

polymeric derivatives are relevant to drug delivery. Polymers and copolymers derived from vinyl

esters are explored for various pharmaceutical applications:
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Drug Carriers: Hydrophilic polymers like polyvinylpyrrolidone (PVP), derived from the related

monomer N-vinylpyrrolidone, are widely used as drug carriers in various formulations,

including tablets, nanoparticles, and hydrogels, to improve drug solubility and bioavailability.

Copolymers incorporating vinyl octanoate could be used to modulate the hydrophobicity of

such carrier systems, potentially for creating amphiphilic structures for controlled release or

targeted delivery.

Biocompatible Materials: Enzymatic transesterification has been used to synthesize

functionalized vinyl esters from biologically active molecules, suggesting a pathway to create

polymerizable derivatives of drugs or sugars for biomedical applications.

Excipients in Formulations: Although distinct from vinyl octanoate, related fatty acid esters

like octyl octanoate are investigated as emollients, solvents, and penetration enhancers in

topical drug delivery systems. This highlights the potential utility of the octanoate moiety in

interacting with biological membranes to improve drug permeation. The polymeric nature of

poly(vinyl octanoate) could offer a novel platform for creating film-forming systems or

matrices for transdermal patches.

In summary, ethenyl octanoate is a valuable monomer in polymer chemistry. Its ability to be

incorporated into polymers with tunable properties makes it a compound of interest for the

development of advanced materials, including those with potential applications as excipients

and drug delivery vehicles in the pharmaceutical industry. Further research into the

biocompatibility and drug-release characteristics of its polymers is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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